Cas no 53565-66-5 (2,4-Cyclohexadien-1-one, 6-[[(4-methylphenyl)amino]methylene]-)

• Product Name: 2,4-Cyclohexadien-1-one, 6-[[(4-methylphenyl)amino]methylene]-
• CAS No: 53565-66-5
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 356966
• Update Time: 2024-01-28

2,4-Cyclohexadien-1-one, 6-[[(4-methylphenyl)amino]methylene]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-one, 6-[[(4-methylphenyl)amino]methylene]-

• Inchi： 1S/C14H13NO/c1-11-6-8-13(9-7-11)15-10-12-4-2-3-5-14(12)16/h2-10,15H,1H3
• InChI Key： CMYYJUWAYGQKHC-UHFFFAOYSA-N
• SMILES： C1(=O)C(=CNC2=CC=C(C)C=C2)C=CC=C1

Computed Properties

• Exact Mass: 211.09979

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 362.7±42.0 °C(Predicted)
• PSA: 29.1
• pka: 0.11±0.20(Predicted)